N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide

• IUPAC Name: N-(2-methoxyethyl)-4-[(1-phenylcyclopentanecarbonyl)amino]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-27-16-15-23-20(25)17-9-11-19(12-10-17)24-21(26)22(13-5-6-14-22)18-7-3-2-4-8-18/h2-4,7-12H,5-6,13-16H2,1H3,(H,23,25)(H,24,26)
• InChI Key: XFSMCONYGZPOET-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2(CCCC2)C3=CC=CC=C3
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 and has since been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide selectively blocks the mGluR5 receptor, which is involved in the regulation of glutamate neurotransmission. By blocking mGluR5, N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide reduces the release of glutamate and its excitatory effects on neurons. This leads to a reduction in neuronal activity and a decrease in the activity of downstream signaling pathways.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has been shown to have a range of biochemical and physiological effects. It can reduce the release of glutamate and other neurotransmitters, modulate the activity of ion channels, and alter the expression of genes involved in synaptic plasticity. In addition, N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide can reduce inflammation and oxidative stress in the brain, which are implicated in various neurological disorders.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide is a useful tool for studying the role of mGluR5 in various physiological and pathological processes. Its selective blockade of mGluR5 allows for the investigation of the specific effects of this receptor subtype without affecting other glutamate receptors. However, N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has some limitations in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. In addition, N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide. One area of research is the development of more potent and selective mGluR5 antagonists for therapeutic use. Another direction is the investigation of the role of mGluR5 in other neurological disorders such as autism spectrum disorder and traumatic brain injury. Furthermore, the potential use of N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide as a diagnostic tool for mGluR5-related disorders is an area of interest. Finally, the development of new methods for administering N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide in vivo could improve its effectiveness in lab experiments and potential therapeutic applications.
Conclusion:
In conclusion, N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide, or N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide, is a selective antagonist of the mGluR5 receptor with potential therapeutic applications in various neurological and psychiatric disorders. Its mechanism of action involves the reduction of glutamate neurotransmission, leading to a decrease in neuronal activity and downstream signaling pathways. N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has several advantages and limitations in lab experiments, and there are several future directions for its study.

Scientific Research Applications

N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, addiction, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has also been studied for its potential use in treating drug addiction, as it can reduce the rewarding effects of drugs of abuse such as cocaine and alcohol. Furthermore, N-(2-methoxyethyl)-4-{[(1-phenylcyclopentyl)carbonyl]amino}benzamide has been shown to improve cognitive function in animal models of Alzheimer's disease and Down syndrome.